Cas no 368875-09-6 (1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-, (3aS)-)

1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-, (3aS)- structure
368875-09-6 structure
Product Name:1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-, (3aS)-
CAS No:368875-09-6
MF:C10H14O
MW:150.217563152313
CID:297604
Update Time:2022-07-25

1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-, (3aS)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-, (3aS)-
    • 1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-,(3aS)-(9CI)
    • Inchi: 1S/C10H14O/c1-10-6-3-2-4-8(10)9(11)5-7-10/h4H,2-3,5-7H2,1H3/t10-/m0/s1
    • InChI Key: KXSNHTBGNIRZKG-JTQLQIEISA-N
    • SMILES: C1(=O)C2[C@@](C)(CCCC=2)CC1

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 716
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 52
  • XLogP3: 1.5
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